Cas no 104178-04-3 (Benzenamine,2-methyl-6-(1-methylpropyl)-)

Benzenamine,2-methyl-6-(1-methylpropyl)- structure
104178-04-3 structure
Product Name:Benzenamine,2-methyl-6-(1-methylpropyl)-
CAS No:104178-04-3
MF:C11H17N
MW:163.259382963181
CID:126058
PubChem ID:20215598
Update Time:2025-04-18

Benzenamine,2-methyl-6-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-methyl-6-(1-methylpropyl)-
    • 2-butan-2-yl-6-methylaniline
    • 2-methyl-6-sec-butylaniline
    • 2-sec-butyl-6-methyl-aniline
    • 2-sec-Butyl-6-methylaniline
    • ACMC-1CHL7
    • AG-D-16065
    • CTK4A2803
    • o-Toluidine,6-sec-butyl- (6CI)
    • Benzenamine, 2-methyl-6-(1-methylpropyl)-
    • 104178-04-3
    • SCHEMBL10798080
    • 2-(Butan-2-yl)-6-methylaniline
    • DTXSID40603670
    • Inchi: 1S/C11H17N/c1-4-8(2)10-7-5-6-9(3)11(10)12/h5-8H,4,12H2,1-3H3
    • InChI Key: DQPHQOPKRDEODQ-UHFFFAOYSA-N
    • SMILES: NC1C(C)=CC=CC=1C(C)CC

Computed Properties

  • Exact Mass: 163.136099547g/mol
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.67190
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